4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acid

• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• IUPAC Name: 4-[4-(butan-2-ylcarbamoyl)anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-3-10(2)16-15(21)11-4-6-12(7-5-11)17-13(18)8-9-14(19)20/h4-7,10H,3,8-9H2,1-2H3,(H,16,21)(H,17,18)(H,19,20)
• InChI Key: MKMVNBMNGNRVEW-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O

Description

4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acid, also known as Boc-4-oxo-L-phenylalanine, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the development of novel drugs.

Mechanism of Action

The mechanism of action of 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine is not fully understood. However, studies have shown that it can inhibit the activity of various enzymes, including proteases and kinases. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Additionally, it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine has been shown to induce cell death in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine in lab experiments is its ease of synthesis and purification. Additionally, it has been shown to exhibit potent biological activity at low concentrations, making it a cost-effective option for drug development. However, one of the limitations of using 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine. One potential direction is the development of novel antimicrobial agents based on 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine. Additionally, further studies are needed to fully understand the mechanism of action of 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine and its potential applications in cancer therapy. Furthermore, the use of 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine as a building block in the synthesis of novel peptides and proteins warrants further investigation.

Synthesis Methods

The synthesis of 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine involves the reaction of L-phenylalanine with di-tert-butyl dicarbonate (Boc2O) and triethylamine (TEA) in anhydrous dichloromethane (DCM). The resulting product is then purified through column chromatography to obtain 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine in high yield and purity.

Scientific Research Applications

4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine has been extensively studied for its potential applications in drug development. It has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a promising candidate for the development of novel therapeutics. Additionally, 4-{4-[(Sec-butylamino)carbonyl]anilino}-4-oxobutanoic acidphenylalanine has been used as a building block in the synthesis of various peptides and proteins, including the synthesis of cyclic peptides and stapled peptides.